Cas no 1231953-54-0 ({5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride)

• Product Name: {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride
• CAS No: 1231953-54-0
• MF: C₈H₁₁Cl₂N₃S
• MW: 252.164037942886
• MDL: MFCD13248805
• CID: 1071946
• PubChem ID: 44236863
• Update Time: 2025-06-09

{5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {[5-(2-Thienyl)-1H-pyrazol-3-yl]methyl}amine dihydrochloride
• (5-(2-thienyl)pyrazol-3-yl)methylamine, chloride, chloride
• [5-(thiophen-2-yl)-1H-pyrazol-3-yl]methanamine dihydrochloride
• AG-L-52491
• ARONIS023890
• ARONIS23816
• CTK7E6872
• SBB080496
• 1231953-54-0
• A903659
• AKOS005111096
• DTXSID60658001
• 1-[3-(Thiophen-2-yl)-1H-pyrazol-5-yl]methanamine--hydrogen chloride (1/2)
• (5-(Thiophen-2-yl)-1H-pyrazol-3-yl)methanamine dihydrochloride
• (3-thiophen-2-yl-1H-pyrazol-5-yl)methanamine;dihydrochloride
• (5-(Thiophen-2-yl)-1H-pyrazol-3-yl)methanaminedihydrochloride
• ALBB-019166
• 1-[5-(2-thienyl)-1H-pyrazol-3-yl]methanamine dihydrochloride
• {[5-(2-Thienyl)-1H-pyrazol-3-yl]methyl}aminedihydrochloride
• {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride

• MDL： MFCD13248805
• Inchi： 1S/C8H9N3S.2ClH/c9-5-6-4-7(11-10-6)8-2-1-3-12-8;;/h1-4H,5,9H2,(H,10,11);2*1H
• InChI Key： JENFNKGNKSIHJE-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC=C1C1C=C(CN)NN=1

Computed Properties

• Exact Mass: 251.0050739g/mol
• Monoisotopic Mass: 251.0050739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 400.1±35.0 °C at 760 mmHg
• Flash Point: 195.8±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

{5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride

Introduction to {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride (CAS No. 1231953-54-0)

{5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride} is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1231953-54-0, has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a pyrazole ring substituted with a thienyl group at the 2-position and an amine functional group at the 3-position, linked to a methyl group. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies.

The significance of {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride lies in its potential role as a pharmacophore in the design of novel therapeutic agents. The pyrazole moiety is a well-known scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the thienyl group introduces additional electronic and steric properties that can influence the compound's binding affinity and selectivity. This makes it a valuable candidate for further investigation in the development of drugs targeting various diseases.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride, with its unique structural features, has been explored in several preclinical studies. These studies have demonstrated its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory responses and cancer progression.

The dihydrochloride salt form of this compound enhances its pharmacological activity by improving solubility in aqueous solutions. This property is crucial for formulation development, as it allows for easier administration via oral or injectable routes. The enhanced solubility also facilitates high-throughput screening processes, where large libraries of compounds are tested for biological activity. This has made {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride a popular choice for researchers seeking novel drug candidates.

In addition to its pharmaceutical applications, {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride has shown potential in materials science and chemical synthesis. Its unique structure allows for diverse chemical modifications, making it a versatile building block for the synthesis of more complex molecules. Researchers have explored its use in the development of organic semiconductors and catalysts, where its electronic properties contribute to improved performance.

The latest advancements in computational chemistry have further enhanced the study of {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride. Molecular modeling techniques have been employed to predict the compound's interactions with biological targets, providing insights into its potential therapeutic effects. These computational studies have complemented experimental research, offering a more comprehensive understanding of the compound's mechanism of action.

Future research directions for {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride include exploring its role in targeted therapy and personalized medicine. The compound's ability to modulate specific biological pathways makes it an attractive candidate for developing drugs that can be tailored to individual patient needs. Additionally, investigating its interactions with other molecules could lead to the discovery of new drug combinations with enhanced therapeutic efficacy.

The synthesis and characterization of {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride have been refined through continuous advancements in synthetic chemistry techniques. Modern methodologies have enabled researchers to produce this compound with high purity and yield, facilitating further studies on its biological activity. These advancements have also contributed to the development of greener synthetic routes, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, {5-(2-Thienyl)-1H-pyrazol-3-ylmethyl}amine Dihydrochloride (CAS No. 1231953-54-0) is a compound with significant potential in pharmaceutical research and beyond. Its unique structural features and pharmacological properties make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to evolve, this compound is expected to play an increasingly important role in developing innovative therapeutic strategies.